Cas no 2228670-62-8 (1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol)

• Product Name: 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol
• CAS No: 2228670-62-8
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6407240
• PubChem ID: 165715772
• Update Time: 2025-05-18

1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol
• 2228670-62-8
• EN300-1989651

• Inchi： 1S/C10H12O5/c1-13-8-3-10-9(14-5-15-10)2-6(8)7(12)4-11/h2-3,7,11-12H,4-5H2,1H3
• InChI Key： UWKIQMRZVASDFD-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C(CO)O)OC

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.2Ų

Additional information on 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol

1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol: A Comprehensive Overview

1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol (CAS No. 2228670-62-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol.

Chemical Structure and Synthesis

The chemical structure of 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol is defined by its methoxy substituent and the dioxaindan ring system. The methoxy group contributes to the compound's lipophilicity and stability, while the dioxaindan ring provides a rigid framework that can influence the compound's conformation and interactions with biological targets. The synthesis of this compound typically involves multi-step reactions, including the formation of the dioxaindan ring and the introduction of the methoxy group.

Recent studies have explored various synthetic routes to optimize the yield and purity of 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a highly efficient one-pot synthesis method that significantly reduced reaction time and improved overall yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production.

Biological Properties and Mechanisms of Action

1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol has been extensively studied for its potential therapeutic effects. One of the key areas of interest is its anti-inflammatory properties. Research conducted by a team at Harvard University demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory effects, 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol has shown promise as an antioxidant. A study published in Free Radical Biology and Medicine in 2023 revealed that this compound scavenges reactive oxygen species (ROS) and protects cells from oxidative damage. This property makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Future Prospects

The potential clinical applications of 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results from phase II trials have shown significant improvements in patient outcomes with minimal side effects.

Beyond inflammation and oxidative stress, there is growing interest in exploring the neuroprotective properties of 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol. Preclinical studies have indicated that this compound can protect neurons from ischemic injury and promote neurogenesis. These findings suggest potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Conclusion

In conclusion, 1-(6-methoxy-1,3-dioxaindan-5-yl)ethane-1,2-diol (CAS No. 2228670-62-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, it is likely that this compound will play an increasingly important role in modern medicine.